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Compound of Interest

Compound Name: Balanophonin

Cat. No.: B12399630 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Balanophonin. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Balanophonin is provided below for

easy reference.[1][2][3]

Property Value Source

Molecular Formula C₂₀H₂₀O₆ [1]

Molecular Weight 356.37 g/mol [4]

CAS Number 118916-57-7

Density 1.3±0.1 g/cm³

Boiling Point 552.5±50.0 °C at 760 mmHg

Flash Point 197.0±23.6 °C

Appearance Powder
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Balanophonin is classified with the following hazards:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary statements for handling include:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Balanophonin to

minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Guidelines

Eye Protection
Safety Goggles with Side-

Shields

Wear snug-fitting, non-fogging

goggles or a full-face shield to

protect against splashes or

dust.

Hand Protection Protective Gloves

Use unlined, elbow-length

chemical-resistant gloves (e.g.,

nitrile, neoprene). Avoid using

leather or cotton gloves.

Body Protection Impervious Clothing

Wear a chemical-resistant

apron or a protective suit that

covers the entire body from

wrists to ankles. Ensure

sleeves overlap with gloves.

Respiratory Protection Suitable Respirator

Use a respirator when working

with the powder form to avoid

inhalation of dust. Ensure a

good seal around the face.

Foot Protection Chemical-Resistant Boots

Wear unlined, chemical-

resistant boots that cover the

ankles. Pant legs should be

worn outside the boots.

Operational Plan: Handling and Storage
Adherence to the following step-by-step procedures is essential for the safe handling and

storage of Balanophonin.

Handling Protocol
Engineering Controls: Always handle Balanophonin in a well-ventilated area with an

appropriate exhaust ventilation system, such as a fume hood. Ensure a safety shower and

eyewash station are readily accessible.
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Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of dust or aerosols.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where Balanophonin
is handled. Wash hands and any exposed skin thoroughly after handling.

Storage Protocol
Container: Keep the container tightly sealed to prevent contamination and exposure.

Temperature: Store the compound in a cool, well-ventilated area. Recommended storage

temperatures are -20°C for the powder form and -80°C when in solvent.

Environment: Protect from direct sunlight and sources of ignition.

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

Emergency and Disposal Plan
First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present.

Separate eyelids to ensure adequate flushing

and call a physician promptly.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician immediately.

Accidental Release Measures
In the event of a spill:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.

Clean-up:

Wear full personal protective equipment.

Absorb solutions with a finely-powdered, liquid-binding material (e.g., diatomite).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Collect all contaminated materials for disposal.
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Disposal Plan
All waste containing Balanophonin must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the contents and the container at an approved waste disposal

plant. Adhere to all prevailing country, federal, state, and local regulations for chemical waste

disposal. Do not dispose of down the drain or into the environment.

Experimental Protocols
Detailed experimental protocols for specific applications of Balanophonin were not available in

the searched literature. Researchers should develop their own protocols based on the intended

use, incorporating the safety and handling procedures outlined in this guide.

Visual Workflow for Handling Balanophonin
The following diagram illustrates the standard operational workflow for safely handling

Balanophonin in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Balanophonin

Preparation

Handling

Post-Procedure Storage

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh/Measure Balanophonin

Begin Work

Perform Experimental Procedure

Decontaminate Workspace & Equipment Store in Tightly Sealed Container

If not all material is used

Segregate Waste for Disposal

Remove and Clean/Dispose of PPE Dispose of Waste via
Approved Hazardous Waste Facility

Wash Hands Thoroughly

Place in Designated Cold Storage
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Balanophonin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12399630?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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